Cas no 113851-61-9 (3-Thiazolidinecarboxamide, 5-(4-chlorophenyl)-4-methyl-2-oxo-N-(3-oxocyclohexyl)-)

• Product Name: 3-Thiazolidinecarboxamide, 5-(4-chlorophenyl)-4-methyl-2-oxo-N-(3-oxocyclohexyl)-
• CAS No: 113851-61-9
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 4451258
• PubChem ID: 139594434
• Update Time: 2025-04-24

3-Thiazolidinecarboxamide, 5-(4-chlorophenyl)-4-methyl-2-oxo-N-(3-oxocyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidinecarboxamide, 5-(4-chlorophenyl)-4-methyl-2-oxo-N-(3-oxocyclohexyl)-
• Hexythiazox metabolite PT-1-5
• 113851-61-9
• DTXSID701028709
• NS00067485
• 5-(4-Chlorophenyl)-4-methyl-2-oxo-N-(3-oxocyclohexyl)-3-thiazolidinecarboxamide

• Inchi： 1S/C17H19ClN2O3S/c1-10-15(11-5-7-12(18)8-6-11)24-17(23)20(10)16(22)19-13-3-2-4-14(21)9-13/h5-8,10,13,15H,2-4,9H2,1H3,(H,19,22)
• InChI Key： BVYIEMMNRXTJDM-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(Cl)C=C2)C(C)N(C(NC2CCCC(=O)C2)=O)C1=O

Computed Properties

• Exact Mass: 366.0804913Da
• Monoisotopic Mass: 366.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.8Ų